(1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride
Overview
Description
(1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride, abbreviated as (1R)-BCPEH, is an organic compound with a wide range of applications in scientific research. It is a chiral compound and is used as an intermediate in the synthesis of various compounds, including pharmaceuticals. It is also used as a reagent for the synthesis of other compounds and has been studied for its potential applications in biochemistry and physiology. In
Scientific Research Applications
((1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)-BCPEH has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of compounds, including pharmaceuticals. It has also been used as a chiral resolving agent for the separation of enantiomers. Additionally, it has been used as a reagent in organic synthesis, and as an intermediate in the synthesis of various compounds.
Mechanism of Action
The mechanism of action of ((1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)-BCPEH is not completely understood. However, it is believed that the compound acts as a weak base, and that its chiral nature allows it to interact with other compounds in a specific way. It is also believed that the compound can act as a Lewis acid, allowing it to form complexes with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (this compound)-BCPEH are not well understood. However, it is believed that the compound could have potential applications in biochemistry and physiology. For example, it has been suggested that the compound could be used as a reagent for the synthesis of various compounds, including pharmaceuticals. Additionally, it has been suggested that the compound could be used as a chiral resolving agent for the separation of enantiomers.
Advantages and Limitations for Lab Experiments
The advantages of using ((1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)-BCPEH in lab experiments include its low cost, easy availability, and its ability to be used as a reagent in organic synthesis. Additionally, its chiral nature allows it to be used as a chiral resolving agent for the separation of enantiomers. The main limitation of using (this compound)-BCPEH in lab experiments is its lack of toxicity.
Future Directions
Future research directions for ((1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)-BCPEH include further investigation into its potential applications in biochemistry and physiology. Additionally, further research could be conducted into its potential use as a reagent for the synthesis of various compounds, including pharmaceuticals. Additionally, further research could be conducted into its potential use as a chiral resolving agent for the separation of enantiomers. Finally, further research could be conducted into its potential use as an intermediate in the synthesis of various compounds.
Synthesis Methods
The synthesis of ((1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)-BCPEH is achieved through a series of steps. First, the starting material, bromoacetanilide, is reacted with ethyl chloroformate to form the intermediate, ethyl (2-bromo-5-chlorophenyl)acetate. This intermediate is then reacted with 1-aminoethane to form the final product, (this compound)-BCPEH. The reaction is carried out in a polar solvent, such as methanol, and is catalyzed by a strong acid, such as hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride involves the conversion of 2-bromo-5-chlorobenzaldehyde to (1R)-1-(2-bromo-5-chlorophenyl)ethanol, followed by the conversion of the alcohol to the amine via reductive amination. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-bromo-5-chlorobenzaldehyde", "Sodium borohydride", "Sodium hydroxide", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Reduction of 2-bromo-5-chlorobenzaldehyde to (1R)-1-(2-bromo-5-chlorophenyl)ethanol using sodium borohydride in ethanol", "Step 2: Oxidation of (1R)-1-(2-bromo-5-chlorophenyl)ethanol to (1R)-1-(2-bromo-5-chlorophenyl)ethanal using sodium hydroxide and hydrogen peroxide", "Step 3: Reductive amination of (1R)-1-(2-bromo-5-chlorophenyl)ethanal with ammonium chloride and sodium cyanoborohydride to form (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine", "Step 4: Reaction of (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine with hydrochloric acid to form (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine hydrochloride" ] } | |
CAS RN |
2343964-50-9 |
Molecular Formula |
C8H10BrCl2N |
Molecular Weight |
271 |
Purity |
95 |
Origin of Product |
United States |
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